Cas no 1421463-99-1 (7-ethyl-8-methyl-3-4-(pyrimidin-2-yl)piperazine-1-carbonyl-2H,3H,4H,6H-pyrimido2,1-b1,3thiazin-6-one)

• Product Name: 7-ethyl-8-methyl-3-4-(pyrimidin-2-yl)piperazine-1-carbonyl-2H,3H,4H,6H-pyrimido2,1-b1,3thiazin-6-one
• CAS No: 1421463-99-1
• MF: C₁₉H₂₄N₆O₂S
• MW: 400.497861862183
• CID: 6147648
• PubChem ID: 71802385
• Update Time: 2025-10-22

7-ethyl-8-methyl-3-4-(pyrimidin-2-yl)piperazine-1-carbonyl-2H,3H,4H,6H-pyrimido2,1-b1,3thiazin-6-one Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-8-methyl-3-4-(pyrimidin-2-yl)piperazine-1-carbonyl-2H,3H,4H,6H-pyrimido2,1-b1,3thiazin-6-one
• 7-ethyl-8-methyl-3-(4-(pyrimidin-2-yl)piperazine-1-carbonyl)-3,4-dihydropyrimido[2,1-b][1,3]thiazin-6(2H)-one
• 1421463-99-1
• VU0547246-1
• 7-ethyl-8-methyl-3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazin-6-one
• 7-ethyl-8-methyl-3-(4-pyrimidin-2-ylpiperazine-1-carbonyl)-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazin-6-one
• AKOS024554098
• F6404-1467

• Inchi： 1S/C19H24N6O2S/c1-3-15-13(2)22-19-25(17(15)27)11-14(12-28-19)16(26)23-7-9-24(10-8-23)18-20-5-4-6-21-18/h4-6,14H,3,7-12H2,1-2H3
• InChI Key： ZIWZBZJLHSQCCN-UHFFFAOYSA-N
• SMILES： S1C2=NC(C)=C(CC)C(N2CC(C1)C(N1CCN(C2N=CC=CN=2)CC1)=O)=O

Computed Properties

• Exact Mass: 400.16814520g/mol
• Monoisotopic Mass: 400.16814520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 107Ų

Additional information on 7-ethyl-8-methyl-3-4-(pyrimidin-2-yl)piperazine-1-carbonyl-2H,3H,4H,6H-pyrimido2,1-b1,3thiazin-6-one

7-Ethyl-8-Methyl-3-[4-(Pyrimidin-2-Yl)Piperazine-1-Carbonyl]-2H,3H,4H,6H-Pyrimido[2,1-b][1,3]Thiazin-6-One: A Comprehensive Overview

The compound CAS No. 1421463-99-1, also known as 7-Ethyl-8-Methyl-3-[4-(Pyrimidin-2-Yl)Piperazine-1-Carbonyl]-2H,3H,4H,6H-Pyrimido[2,1-b][1,3]Thiazin-6-One, represents a highly complex and specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are characterized by the presence of atoms other than carbon in their ring structures. The molecule's structure incorporates multiple functional groups, including pyrimidine and piperazine moieties, which contribute to its unique chemical properties and reactivity.

The synthesis of this compound involves a series of intricate chemical reactions that require precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process for this compound, making it more efficient and scalable for large-scale production. The incorporation of pyrimidine and piperazine groups into the molecule's structure has been shown to enhance its stability and bioavailability, making it a promising candidate for applications in drug development.

One of the most notable aspects of this compound is its potential in the field of pharmacology. The pyrimidine moiety is known to exhibit significant biological activity, particularly in the context of enzyme inhibition and receptor binding. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in disease pathways, such as kinases and proteases. These findings suggest that it could serve as a lead compound for the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

In addition to its pharmacological applications, this compound has also shown promise in materials science. The unique electronic properties of the pyrimidine and piperazine groups make this molecule a strong candidate for use in advanced materials such as organic semiconductors and sensors. Researchers have explored its potential as a building block for constructing two-dimensional materials with tailored electronic properties. Recent breakthroughs in nanotechnology have further expanded the scope of its applications in this field.

The structural complexity of this compound also presents challenges in terms of characterization and analysis. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are typically employed to confirm its structure and purity. Recent advancements in these techniques have improved the accuracy and efficiency of structural elucidation for such complex molecules.

From an environmental perspective, understanding the fate and transport of this compound in various ecosystems is crucial for assessing its potential impact on the environment. Studies have shown that the compound's persistence in environmental media is influenced by factors such as pH levels and microbial activity. Recent research has focused on developing biodegradation pathways for this compound to minimize its environmental footprint.

In conclusion, CAS No. 1421463-99-1 represents a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique chemical structure endows it with properties that make it valuable for drug development, materials science, and environmental studies. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.